Cas no 2229411-59-8 (1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one
• CAS No: 2229411-59-8
• MF: C₆H₆F₄O
• MW: 170.104856014252
• CID: 6117619
• PubChem ID: 165631539
• Update Time: 2025-08-05

1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one
• EN300-1948418
• 2229411-59-8

• Inchi： 1S/C6H6F4O/c7-5(8)4(11)3-1-6(9,10)2-3/h3,5H,1-2H2
• InChI Key： ZXGOGMWNDQGZTP-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(F)F)=O)C1)F

Computed Properties

• Exact Mass: 170.03547746g/mol
• Monoisotopic Mass: 170.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(3,3-Difluorocyclobutyl)-2,2-Difluoroethan-1-one (CAS No. 2229411-59-8): Properties, Applications, and Industry Insights

The compound 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one (CAS No. 2229411-59-8) is a fluorinated ketone derivative gaining traction in pharmaceutical and material science research. Its unique difluorocyclobutyl and difluoroethyl moieties contribute to enhanced stability and reactivity, making it a valuable intermediate for synthesizing advanced molecules. With the growing demand for fluorinated compounds in drug discovery, this chemical has emerged as a focal point for researchers exploring bioactive scaffolds and high-performance materials.

Recent studies highlight the role of fluorinated cyclobutanes in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability. The 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one structure is particularly notable for its potential in designing protease inhibitors and GPCR-targeting ligands, aligning with trends in precision medicine. Industry forums frequently discuss its utility in catalyzed cross-coupling reactions, where its electron-withdrawing groups facilitate selective bond formation.

From a synthetic chemistry perspective, the compound’s gem-difluoro and cyclobutyl ketone functionalities offer versatile handles for derivatization. Researchers are investigating its use in photoaffinity labeling and PET tracer development, addressing key challenges in imaging and diagnostics. Environmental considerations also drive interest in its low bioaccumulation potential, a critical factor for sustainable chemistry initiatives.

The commercial availability of CAS 2229411-59-8 has expanded due to its integration into high-throughput screening libraries. Patent analyses reveal applications in antiviral agents and kinase inhibitors, reflecting its adaptability across therapeutic areas. Analytical techniques like NMR spectroscopy and LC-MS confirm its structural integrity, while computational models predict its interactions with biological targets.

Emerging discussions in green chemistry emphasize the compound’s role in reducing synthetic steps through one-pot multicomponent reactions. Its thermal stability (>200°C) further supports industrial-scale applications, including polymeric material synthesis. As regulatory agencies prioritize PFAS alternatives, this molecule’s balanced fluorine content positions it as a viable candidate for eco-friendly formulations.

Future directions may explore its chiral resolution for asymmetric catalysis or its incorporation into metal-organic frameworks (MOFs). With continuous innovation in fluorine chemistry, 1-(3,3-difluorocyclobutyl)-2,2-difluoroethan-1-one exemplifies how strategic fluorination can address contemporary challenges in healthcare and technology.